![molecular formula C10H11Cl3N2 B1460130 2-(3,4-Dichlorophenyl)-2-(ethylamino)acetonitrile hydrochloride CAS No. 1440535-28-3](/img/structure/B1460130.png)
2-(3,4-Dichlorophenyl)-2-(ethylamino)acetonitrile hydrochloride
Overview
Description
2-(3,4-Dichlorophenyl)-2-(ethylamino)acetonitrile hydrochloride, commonly referred to as DEAC, is a white crystalline solid with a melting point of 220-221 °C. It is used as an intermediate in the synthesis of a variety of organic compounds and is also used in the production of pharmaceuticals, pesticides, and other chemicals. DEAC is a versatile reagent that has a variety of uses in the laboratory and in industry.
Scientific Research Applications
Metabolic Studies
Research on the metabolism of related compounds provides insights into the biotransformation processes these chemicals undergo in biological systems. For example, studies have investigated the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, identifying various metabolites and suggesting multiple metabolic pathways, including deamination followed by reduction or oxidation, and acetylation of the amino group (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002). Another study on 2,4-dichlorophenoxyacetic acid (2,4-D) in bluegill sunfish proposed a metabolic pathway involving metabolism to 2,4-dichlorophenol and conjugates of 2,4-D and 2,4-DCP (Barnekow, Premkumar, Stewart, & Hamburg, 2001).
Pharmacokinetics and Pharmacodynamics
Pharmacokinetic and pharmacodynamic studies explore how compounds like 2-(3,4-Dichlorophenyl)-2-(ethylamino)acetonitrile hydrochloride interact with biological systems. For instance, research into the pharmacokinetics of various chemicals has led to the development of methods for determining concentrations in biological fluids, aiding in the understanding of their absorption, distribution, metabolism, and excretion (Chen, Zhang, Wan, Chen, & Li, 2018).
Toxicological Studies
Toxicological studies are crucial for understanding the potential health risks associated with chemical exposure. Research in this area includes studies on the biotransformation of potentially toxic compounds and their effects on various biological systems (Borchert, Pfeifer, & Franke, 1983).
Environmental Impact
The environmental fate of chemicals related to this compound is another area of significant research interest. Studies on compounds like 2,4-D have investigated their persistence and transformation in environmental systems, providing valuable information for assessing their ecological impact (Charles, Cunny, Wilson, & Bus, 1996).
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-(ethylamino)acetonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2N2.ClH/c1-2-14-10(6-13)7-3-4-8(11)9(12)5-7;/h3-5,10,14H,2H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYQAFQYGSPRUPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C#N)C1=CC(=C(C=C1)Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1440535-28-3 | |
Record name | Benzeneacetonitrile, 3,4-dichloro-α-(ethylamino)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1440535-28-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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